Cas no 2229490-76-8 (2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229490-76-8
• MF: C₁₁H₁₄F₂O₃
• MW: 232.223870754242
• CID: 6499742
• PubChem ID: 165666070
• Update Time: 2025-06-15

2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol
• 2229490-76-8
• EN300-1974528

• Inchi： 1S/C11H14F2O3/c1-7-4-8(15-2)10(9(5-7)16-3)11(12,13)6-14/h4-5,14H,6H2,1-3H3
• InChI Key： GIIRTGQXNRZLCP-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C(=CC(C)=CC=1OC)OC)F

Computed Properties

• Exact Mass: 232.09110063g/mol
• Monoisotopic Mass: 232.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol

Research Brief on 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol (CAS: 2229490-76-8): Recent Advances and Applications

2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol (CAS: 2229490-76-8) is a fluorinated organic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the significance of fluorinated compounds in medicinal chemistry, as the introduction of fluorine atoms can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The compound 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol, with its difluoroethanol moiety and aromatic methoxy groups, presents a promising scaffold for the development of novel bioactive molecules. Researchers have explored its utility as an intermediate in the synthesis of more complex fluorinated compounds, as well as its direct biological effects.

One of the key areas of investigation has been the compound's role in the inhibition of specific enzymes involved in disease pathways. Preliminary in vitro studies suggest that 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol exhibits moderate inhibitory activity against certain kinases and proteases, making it a candidate for further optimization in anticancer and anti-inflammatory drug discovery. Additionally, its metabolic stability and low toxicity profile, as observed in preclinical models, support its potential as a lead compound.

The synthesis of 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol has been refined in recent years, with improvements in yield and purity. Modern synthetic approaches, including catalytic fluorination and green chemistry techniques, have been employed to enhance the efficiency of its production. These advancements are critical for scaling up the compound for further pharmacological evaluation and potential commercialization.

In conclusion, 2-(2,6-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol represents a valuable fluorinated building block in medicinal chemistry, with emerging evidence supporting its biological relevance. Ongoing research is expected to elucidate its mechanisms of action and expand its applications in drug development. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo efficacy testing to fully realize its therapeutic potential.